![molecular formula C13H23NO3 B1469983 2-[1-(2-Ethylbutanoyl)piperidin-4-yl]acetic acid CAS No. 1469001-72-6](/img/structure/B1469983.png)
2-[1-(2-Ethylbutanoyl)piperidin-4-yl]acetic acid
Overview
Description
EBPA is a piperidine derivative. It has the molecular formula C13H23NO3 and a molecular weight of 241.33 g/mol.
Molecular Structure Analysis
The molecular structure of EBPA consists of a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is an acetic acid moiety, and a 2-Ethylbutanoyl group.Scientific Research Applications
Pharmaceutical Research: Soluble Epoxide Hydrolase Inhibition
Compounds like 2-[1-(2-Ethylbutanoyl)piperidin-4-yl]acetic acid have been studied for their potential as inhibitors of soluble epoxide hydrolase (sEH), an enzyme involved in the metabolism of fatty acids . Inhibition of sEH has been linked to anti-inflammatory effects, which could be beneficial in the treatment of pain and inflammatory diseases .
Organic Synthesis: Building Blocks for Complex Molecules
This compound serves as a versatile building block in organic synthesis. Its structure is amenable to further chemical modifications, making it useful for constructing more complex molecules with potential applications in various fields of chemistry and pharmacology .
Material Science: Linkers for Targeted Protein Degradation
In the field of material science, particularly in the development of Proteolysis-targeting chimeras (PROTACs), this compound can act as a semi-flexible linker. PROTACs are a novel class of drugs that target specific proteins for degradation .
Toxicology: Safety and Handling Studies
The compound’s safety profile, including skin and eye irritation potential, has been characterized. Such data are crucial for handling the compound in laboratory settings and assessing its suitability for in vivo studies .
Pharmacokinetics: Drug Metabolism and Pharmacokinetics (DMPK) Properties
The compound’s DMPK properties, such as microsomal stability, are important for determining its potential as a drug candidate. Understanding its metabolic stability can guide the design of analogs with improved pharmacokinetic profiles .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[1-(2-ethylbutanoyl)piperidin-4-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO3/c1-3-11(4-2)13(17)14-7-5-10(6-8-14)9-12(15)16/h10-11H,3-9H2,1-2H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVIJOFBQAAGODQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)N1CCC(CC1)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1-(2-Ethylbutanoyl)piperidin-4-yl]acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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